Cas no 84478-38-6 (4-chloro-2-fluoro-5-(propan-2-yloxy)aniline)

• Product Name: 4-chloro-2-fluoro-5-(propan-2-yloxy)aniline
• CAS No: 84478-38-6
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 1823887
• PubChem ID: 158649
• Update Time: 2025-04-21

4-chloro-2-fluoro-5-(propan-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-fluoro-5-(propan-2-yloxy)aniline
• Benzenamine, 4-chloro-2-fluoro-5-(1-methylethoxy)-
• 4-chloro-2-fluoro-5-(1-methylethoxy)-Benzenamine
• DTXSID80233455
• GEGKRSHJWVPCPA-UHFFFAOYSA-N
• 84478-38-6
• SCHEMBL4678114
• 4-Chloro-2-fluoro-5-(1 -methylethoxy)aniline
• 4-chloro-2-fluoro-5-isopropoxy-aniline
• 4-Chloro-2-fluoro-5-isopropyloxyaniline
• 2-fluoro-4-chloro-5-isopropoxyaniline
• 4-chloro-2-fluoro-5-(1-methylethoxy)aniline
• CS-0380712
• 4-chloro-2-fluoro-5-isopropoxyaniline

• Inchi： 1S/C9H11ClFNO/c1-5(2)13-9-4-8(12)7(11)3-6(9)10/h3-5H,12H2,1-2H3
• InChI Key： GEGKRSHJWVPCPA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC(C)C)N)F

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų